7-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-8-quinolinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-8-quinolinol, commonly known as DFHOQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a potent, selective, and reversible inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which plays a crucial role in DNA repair. DFHOQ has shown promising results in various preclinical studies, and its potential application in cancer therapy has been extensively explored.
Mechanism of Action
DFHOQ inhibits the activity of 7-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-8-quinolinol, an enzyme that plays a crucial role in DNA repair. This compound is activated in response to DNA damage, and it catalyzes the transfer of ADP-ribose units from NAD+ to itself and other target proteins, leading to the recruitment of DNA repair factors. Inhibition of this compound leads to the accumulation of DNA damage, which can result in cell death. DFHOQ has been shown to be a potent and selective inhibitor of this compound, with an IC50 value in the low nanomolar range.
Biochemical and Physiological Effects:
DFHOQ has been shown to induce DNA damage and cell death in cancer cells, which is the basis of its potential application in cancer therapy. Moreover, DFHOQ has also been shown to modulate various signaling pathways, including the NF-κB and MAPK pathways, which play a crucial role in inflammation and cell survival. DFHOQ has also been shown to attenuate ischemia-reperfusion injury in animal models of myocardial infarction and stroke.
Advantages and Limitations for Lab Experiments
DFHOQ has several advantages for lab experiments, including its high potency and selectivity for 7-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-8-quinolinol, which allows for the specific inhibition of this enzyme without affecting other cellular processes. Moreover, DFHOQ has been shown to be well-tolerated in animal studies, with no significant toxicity observed at therapeutic doses. However, DFHOQ has some limitations for lab experiments, including its limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetic properties.
Future Directions
DFHOQ has shown promising results in preclinical studies, and its potential application in cancer therapy has been extensively explored. However, several future directions can be pursued to further investigate the therapeutic potential of DFHOQ. These include:
1. Clinical trials to evaluate the safety and efficacy of DFHOQ in cancer patients.
2. Investigation of the potential application of DFHOQ in other diseases, such as inflammation and neurodegenerative disorders.
3. Development of more potent and selective 7-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-8-quinolinol inhibitors based on the structure of DFHOQ.
4. Investigation of the potential synergistic effects of DFHOQ with other DNA-damaging agents, such as chemotherapy and radiation therapy.
5. Investigation of the pharmacokinetic properties of DFHOQ and its metabolites to optimize dosing and administration regimens.
Conclusion:
DFHOQ is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential application in cancer therapy. DFHOQ is a potent and selective inhibitor of this compound, which plays a crucial role in DNA repair. DFHOQ has shown promising results in various preclinical studies, and its potential application in other diseases has also been investigated. However, further research is needed to fully understand the therapeutic potential of DFHOQ and optimize its pharmacokinetic properties.
Synthesis Methods
The synthesis of DFHOQ involves several steps, starting with the reaction of 2,6-difluorobenzyl chloride with 3-piperidin-1-ylpropan-1-ol to obtain 3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinol. This intermediate is then reacted with 8-hydroxyquinoline-7-carboxylic acid to yield the final product, DFHOQ. The synthesis of DFHOQ has been reported in several research articles, and the compound has been synthesized using different methods with varying yields.
Scientific Research Applications
DFHOQ has been extensively studied for its potential application in cancer therapy. 7-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-8-quinolinol inhibitors have been shown to enhance the efficacy of DNA-damaging agents, such as chemotherapy and radiation therapy, by inhibiting DNA repair mechanisms in cancer cells. DFHOQ has shown promising results in various preclinical studies, including inhibition of tumor growth and metastasis in animal models of breast, ovarian, and lung cancer. Moreover, DFHOQ has also been investigated for its potential application in other diseases, such as inflammation, ischemia-reperfusion injury, and neurodegenerative disorders.
properties
IUPAC Name |
[3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]-(8-hydroxyquinolin-7-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F2N2O2/c24-19-6-1-7-20(25)17(19)10-8-15-4-3-13-27(14-15)23(29)18-11-9-16-5-2-12-26-21(16)22(18)28/h1-2,5-7,9,11-12,15,28H,3-4,8,10,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWYHOEOGNQUMLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=C(C3=C(C=CC=N3)C=C2)O)CCC4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.